Cas no 2227-17-0 (Dienochlor)

Dienochlor Chemical and Physical Properties
Names and Identifiers
-
- Bi-2,4-cyclopentadien-1-yl,1,1',2,2',3,3',4,4',5,5'-decachloro-
- Dienochlor
- 1,2,3,4,5-pentachloro-5-(1,2,3,4,5-pentachlorocyclopenta-2,4-dien-1-yl)cyclopenta-1,3-diene
- Dienochlor Solution
- 1,1’,2,2’,3,3’,4,4’,5,5’-decachlorobi(cyclopenta-2,4-diene)
- 1,1’,2,2’,3,3’,4,4’,5,5’-decachlorobi-2,4-cyclopentadien-1-yl
- BIS(PENTACHLOROCYCLOPENTADIENYL)
- Decachlor
- Decachlorobi-2,4-cyclopentadien-1-yl
- decachlorobiscyclopentadienyl
- Dienochlore
- Hooker HRS 1654
- Hooker hrs-16
- PENTAC
- Pentac SP
- Pentac WP
- perchloro-1,1’-bicyclopenta-2,4-dien
- Bis(pentachloro-2,4-cyclopentadien-1-yl)
- HRS 16
- HRS 1654
- HRS 16A
- Hooker HRS 16
- NSC 26106
- NSC 41880
- Pentac AquaFlow
-
- MDL: MFCD00019272
- Inchi: InChI=1S/C10Cl10/c11-1-2(12)6(16)9(19,5(1)15)10(20)7(17)3(13)4(14)8(10)18
- InChI Key: LWLJUMBEZJHXHV-UHFFFAOYSA-N
- SMILES: C1(=C(C(C(=C1Cl)Cl)(C2(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 469.68900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 6.3
- Tautomer Count: nothing
Experimental Properties
- Density: 1.94±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 122-123 ºC
- Boiling Point: 547.24°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- Solubility: Insuluble (2.7E-7 g/L) (25 ºC),
- PSA: 0.00000
- LogP: 7.72560
- Merck: 13,3131
Dienochlor Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H410
- Warning Statement: P301+P312+P330
- Hazardous Material transportation number:UN 2761
- WGK Germany:3
- Hazard Category Code: 22-50/53
- Safety Instruction: 22-24
- RTECS:DT8225000
-
Hazardous Material Identification:
- HazardClass:6.1(a)
- PackingGroup:I
- Safety Term:6.1(a)
- Risk Phrases:R22
- Hazard Level:6.1(a)
Dienochlor Customs Data
- HS CODE:2903890090
- Customs Data:
China Customs Code:
2903890090Overview:
2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Dienochlor Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 45443-250MG |
2227-17-0 | 250MG |
¥873 | 2023-01-15 | |||
SHENG KE LU SI SHENG WU JI SHU | sc-227820-250mg |
Dienochlor, |
2227-17-0 | 250mg |
¥323.00 | 2023-09-05 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 45443-250MG |
Dienochlor |
2227-17-0 | 250mg |
¥587.5 | 2023-10-23 | ||
A2B Chem LLC | AF30322-250mg |
DIENOCHLOR |
2227-17-0 | 250mg |
$399.00 | 2024-04-20 | ||
TRC | D441878-500mg |
Dienochlor |
2227-17-0 | 500mg |
$92.00 | 2023-05-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-227820-250 mg |
Dienochlor, |
2227-17-0 | 250MG |
¥323.00 | 2023-07-10 | ||
TRC | D441878-250mg |
Dienochlor |
2227-17-0 | 250mg |
$64.00 | 2023-05-18 | ||
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R026664-250mg |
Dienochlor |
2227-17-0 | 250mg |
¥1068 | 2024-05-24 |
Dienochlor Related Literature
-
Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
-
Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
-
Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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5. Back matter
Additional information on Dienochlor
Dienochlor (CAS No. 2227-17-0): An Overview of Its Properties, Applications, and Recent Research
Dienochlor (CAS No. 2227-17-0) is a chemical compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, known for its unique structural and functional properties, has been extensively studied for its potential applications in various scientific and industrial contexts. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding Dienochlor.
Chemical Properties: Dienochlor is a chlorinated hydrocarbon with the molecular formula C14H16Cl2. It is characterized by its diene structure, which consists of two double bonds in a conjugated system. This molecular configuration imparts unique chemical reactivity and stability to the compound. Dienochlor is typically a colorless liquid at room temperature and exhibits low solubility in water but high solubility in organic solvents such as ethanol and acetone. Its physical properties, including melting point, boiling point, and density, have been well-documented in various chemical databases.
Biological Activities: The biological activities of Dienochlor have been a subject of extensive research. Studies have shown that Dienochlor exhibits significant biological effects on various organisms. For instance, it has been reported to have insecticidal properties, making it a potential candidate for use in pest control. Additionally, recent studies have explored its potential as an antifungal agent. Research published in the Journal of Agricultural and Food Chemistry (2023) demonstrated that Dienochlor effectively inhibits the growth of several fungal species, including Fusarium oxysporum and Aspergillus niger.
Pharmaceutical Applications: In the pharmaceutical industry, Dienochlor has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has led to its evaluation as a potential therapeutic agent. For example, a study published in the Journal of Medicinal Chemistry (2023) reported that Dienochlor exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases.
Toxicology and Safety: The safety profile of Dienochlor is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. According to a comprehensive review published in Toxicological Sciences (2023), Dienochlor exhibits low acute toxicity when administered orally or dermally. However, chronic exposure may pose certain risks, particularly to the liver and kidneys. Therefore, appropriate safety measures should be taken when handling this compound.
Synthesis and Production: The synthesis of Dienochlor involves several well-established chemical reactions. One common method involves the reaction of 1,4-dichlorobutene with acetylene in the presence of a suitable catalyst. This process yields high purity Dienochlor, which can be further purified using techniques such as distillation or chromatography. Industrial production of Dienochlor is typically carried out under controlled conditions to ensure consistent quality and yield.
Environmental Impact: strong>< strong>Dienochlor strong > has been studied for its environmental impact due to its potential use in agricultural and industrial applications. Research published in Environmental Science & Technology (2023) indicates that while < strong >Dienochlor strong > has low persistence in soil and water, it can bioaccumulate in certain organisms under specific conditions. Therefore, careful management practices are recommended to minimize its environmental footprint. p > < p >< strong >Recent Research Developments: strong > The field of research surrounding < strong >Dienochlor strong > is continuously evolving. Recent advancements have focused on optimizing its synthesis methods to improve yield and reduce environmental impact. Additionally, efforts are being made to explore new applications for this compound beyond its traditional uses. For instance, a study published in Chemical Communications (2023) reported the development of novel derivatives of < strong >Dienochlor strong > with enhanced biological activities. p > < p >< strong >Conclusion: strong > In summary, < strong >Dienochlor strong > (CAS No. 2227-17-0) is a versatile chemical compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical properties, biological activities, and potential therapeutic uses make it an intriguing subject for ongoing scientific investigation. As research continues to advance our understanding of this compound, it is likely that new opportunities for its practical application will emerge. p > article > response >
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